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Cat. No.: B173472 Get Quote

An In-depth Technical Guide to 3-Amino-5-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Amino-5-hydroxybenzoic acid (AHBA) is an aromatic compound of significant interest in

the fields of biochemistry, natural product synthesis, and pharmaceutical development. It

serves as a crucial biosynthetic precursor to the mC7N unit found in a variety of important

antibiotics, including the ansamycin and mitomycin families.[1][2][3] This document provides a

comprehensive overview of the physical and chemical properties of AHBA, details its

biosynthesis, and outlines relevant experimental methodologies.

General Information
3-Amino-5-hydroxybenzoic acid is an aromatic amino acid characterized by a benzene ring

substituted with a carboxyl group, an amino group, and a hydroxyl group.[4] At room

temperature, it exists as an off-white to yellow solid crystalline powder.[4] It is known to be light-

sensitive and should be stored in dark conditions to maintain its stability.[4]

Physicochemical Properties
The physical and chemical properties of 3-Amino-5-hydroxybenzoic acid are summarized in

the tables below. These properties are critical for its handling, formulation, and application in
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various research and development contexts.

Table 1: General and Physical Properties
Property Value Reference

IUPAC Name
3-amino-5-hydroxybenzoic

acid
[4]

Synonyms
AHBA, 3-AHBA, 3-hydroxy-5-

aminobenzoic acid
[4]

CAS Number 76045-71-1 [1][4]

Molecular Formula C₇H₇NO₃ [1][4][5]

Molecular Weight 153.14 g/mol [1][2][4]

Appearance Off-white to yellow solid [2][4]

Melting Point
225-227 °C (decomposes)[4],

242 °C[4]
[4]

Boiling Point (Predicted) 453.4 ± 35.0 °C [4]

Density (Predicted) 1.491 ± 0.06 g/cm³ [4]

Table 2: Solubility and Partition Coefficient
Solvent Solubility Reference

Dimethylformamide (DMF) 1 mg/mL [1][4]

Dimethyl sulfoxide (DMSO) 3 mg/mL [1][4]

Predicted LogP 1.25 [4]

Table 3: Acid-Base and Spectral Properties
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Property Value Reference

pKa (Predicted) 10.33 ± 0.10 [4]

UV/Vis (λmax) 227 nm [1][6]

Polar Surface Area 83.55 Å² [4]

Chemical Reactivity and Stability
3-Amino-5-hydroxybenzoic acid exhibits reactivity characteristic of its three functional

groups: the aromatic ring, the carboxylic acid, the amino group, and the hydroxyl group.

Aromatization: It is a key intermediate in the aminoshikimate pathway where it is formed

through an aromatization reaction.[4][7]

Storage: For optimal stability, it should be stored at 2-8°C under an inert atmosphere (like

nitrogen or argon) and protected from light.[4] It is stable for at least four years when stored

at -20°C.[1][6]

Biological Significance and Signaling Pathways
The primary biological significance of 3-Amino-5-hydroxybenzoic acid lies in its role as a

precursor in the biosynthesis of a class of antibiotics known as ansamycins (e.g., rifamycins)

and other natural products like mitomycins, which have antitumor properties.[1][3][4] It is a

product of the aminoshikimate pathway, a variation of the shikimate pathway used by some

microorganisms to produce aromatic compounds.[7][8][9]

The biosynthesis of AHBA is a multi-step enzymatic process. A key enzyme in this pathway is

AHBA synthase, which exhibits dual catalytic functions.[7] As a homodimer, it catalyzes the

final aromatization step to produce AHBA.[7][9]
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Caption: Biosynthetic pathway of 3-Amino-5-hydroxybenzoic acid and its role as a precursor.

Experimental Protocols
Chemical Synthesis
A general method for the chemical synthesis of 3-Amino-5-hydroxybenzoic acid involves the

nitration of 3,5-dihydroxybenzoic acid, followed by reduction of the nitro group. A more detailed,

multi-step preparation can be outlined as follows:

Nitration: In an ice bath, 3,5-dihydroxybenzoic acid is dissolved in concentrated sulfuric acid.

Concentrated nitric acid is then added dropwise. The reaction mixture is stirred and may be

gently heated to ensure completion.[10]

Work-up: The reaction mixture is cooled and poured into an ice-water mixture to precipitate

the nitrated product. The solid is collected by filtration and washed with water.[10]

Reduction: The intermediate nitro-compound is dissolved in a suitable solvent like methanol.

A catalyst, such as Palladium on carbon (Pd/C), is added.[10]

Hydrogenation: The mixture is subjected to hydrogenation at atmospheric pressure until the

reaction is complete (monitored by TLC).[10]

Isolation: The catalyst is removed by filtration (e.g., through Celite). The solvent is

evaporated to yield the crude 3-Amino-5-hydroxybenzoic acid, which can be further
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purified by recrystallization.[10]

Start: 3,5-Dihydroxybenzoic Acid

1. Nitration
(Conc. H₂SO₄, Conc. HNO₃)

2. Precipitation & Filtration
(Ice-water quench)

Nitro-intermediate

3. Reduction
(Methanol, Pd/C, H₂ gas)

4. Filtration
(Remove Pd/C catalyst)

5. Solvent Evaporation

End Product: 3-Amino-5-hydroxybenzoic Acid

Click to download full resolution via product page

Caption: General workflow for the chemical synthesis of 3-Amino-5-hydroxybenzoic acid.
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Preparation of Stock Solutions
For experimental use, stock solutions of 3-Amino-5-hydroxybenzoic acid can be prepared.

Solvent Selection: The compound is soluble in organic solvents like DMSO (up to 3 mg/mL)

and DMF (up to 1 mg/mL).[1][6]

Procedure:

Weigh the desired amount of solid 3-Amino-5-hydroxybenzoic acid.

Add the chosen solvent (e.g., DMSO) to the solid.

The solvent should be purged with an inert gas (e.g., nitrogen or argon) to prevent

oxidation.[6]

Vortex or sonicate briefly to ensure complete dissolution.

Storage: Stock solutions should be stored at -20°C or -80°C for long-term stability.[2]

Analytical Methods
Purity Analysis: The purity of 3-Amino-5-hydroxybenzoic acid is often determined by High-

Performance Liquid Chromatography (HPLC).[5]

Structural Confirmation:

Mass Spectrometry (MS): Liquid chromatography-mass spectrometry (LC-MS) can be

used to confirm the molecular weight and fragmentation pattern. Characteristic ion peaks

have been reported at m/z 108.0455 and 152.03523.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be used

to confirm the chemical structure, showing characteristic shifts for the aromatic protons

and carbons, as well as for the functional groups.

Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands

for the O-H, N-H, C=O, and aromatic C-H bonds.
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Conclusion
3-Amino-5-hydroxybenzoic acid is a molecule of considerable scientific importance due to its

central role in the biosynthesis of several medically relevant antibiotics. A thorough

understanding of its physical and chemical properties, as detailed in this guide, is essential for

its application in natural product synthesis, metabolic engineering, and the development of new

therapeutic agents. The provided protocols offer a starting point for researchers working with

this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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